molecular formula C11H9ClN2S B8478774 1-Chloro-4-allylthiophthalazine

1-Chloro-4-allylthiophthalazine

Cat. No. B8478774
M. Wt: 236.72 g/mol
InChI Key: UTGJURLUKLBRAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Chloro-4-allylthiophthalazine is a useful research compound. Its molecular formula is C11H9ClN2S and its molecular weight is 236.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Chloro-4-allylthiophthalazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Chloro-4-allylthiophthalazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Chloro-4-allylthiophthalazine

Molecular Formula

C11H9ClN2S

Molecular Weight

236.72 g/mol

IUPAC Name

1-chloro-4-prop-2-enylsulfanylphthalazine

InChI

InChI=1S/C11H9ClN2S/c1-2-7-15-11-9-6-4-3-5-8(9)10(12)13-14-11/h2-6H,1,7H2

InChI Key

UTGJURLUKLBRAM-UHFFFAOYSA-N

Canonical SMILES

C=CCSC1=NN=C(C2=CC=CC=C21)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.23 g(0.01 mol) of metallic sodium was dissolved in 30 ml of absolute methanol and then mixed with 0.93 ml (0.01 mol) of allylmercaptan. To this mixture was added 1.99 g(0.01 mol) of 1,4-dichlorophthalazine. The reaction solution was refluxed for 24 hours and then treated according to the same manner as Example 1 to obtain the title compound as a pale white needle crystal.
Quantity
0.23 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0.93 mL
Type
reactant
Reaction Step Two
Quantity
1.99 g
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.